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Compound of Interest

Compound Name:
2-Methyl-5-phenylthiazole-4-

carboxylic acid

Cat. No.: B082780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of

thiazole-4-carboxylic acid in various biological matrices. The protocols are based on

established analytical techniques, including High-Performance Liquid Chromatography (HPLC),

Liquid Chromatography-Mass Spectrometry (LC-MS), and Gas Chromatography-Mass

Spectrometry (GC-MS).

Introduction
Thiazole-4-carboxylic acid is a heterocyclic compound of interest in pharmaceutical and

chemical research. Accurate quantification of this analyte is crucial for various applications,

including metabolic studies and as a potential biomarker. This document outlines validated

methods to ensure reliable and reproducible results.

Analytical Methods Overview
Several chromatographic techniques are suitable for the quantification of thiazole-4-carboxylic

acid and its derivatives. The choice of method often depends on the required sensitivity,

selectivity, and the nature of the sample matrix.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A robust and

widely available technique suitable for relatively high concentration samples. Derivatization is
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often required to enhance UV absorbance.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity and

selectivity, making it ideal for trace-level quantification in complex biological matrices like

plasma and urine.[1][2][3]

Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for volatile and

thermally stable compounds. Derivatization is necessary to increase the volatility of thiazole-

4-carboxylic acid.[4]

Quantitative Data Summary
The following table summarizes the performance characteristics of various analytical methods

for the quantification of thiazole-4-carboxylic acid and related compounds.
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Method Analyte Matrix
Linearity
Range

LOQ Reference

GC-MS

1,3-

thiazinane-4-

carboxylic

acid

Urine
1–50 µmol

L⁻¹
1 µmol L⁻¹ [4]

HPLC-UV

2-(3-hydroxy-

5-

phosphonoox

ymethyl-2-

methyl-4-

pyridyl)-1,3-

thiazolidine-

4-carboxylic

acid

(HPPTCA)

Plasma 1–100 µmol/L 1 µmol/L [5]

HPLC-

MS/MS

2-(3-hydroxy-

5-

phosphonoox

ymethyl-2-

methyl-4-

pyridyl)-1,3-

thiazolidine-

4-carboxylic

acid

(HPPTCA)

Plasma
0.25-10

µmol/L
0.25 µmol/L [3][6]

HPLC

2-

thioxothiazoli

dine-4-

carboxylic

acid (TTCA)

Urine
0.03-10.00

mg/L
0.027 mg/L [7]

Experimental Workflows and Protocols
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General Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of thiazole-4-carboxylic acid

from biological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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